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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B15606004 Get Quote

C-DIM12 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and use of C-DIM12, with a

specific focus on addressing its solubility challenges in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is C-DIM12 and what is its primary mechanism of action?

A1: C-DIM12, also known as 1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane, is a potent and

orally active modulator of the Nuclear Receptor 4A2 (NR4A2), commonly known as Nurr1.[1][2]

It functions as a Nurr1 activator, stimulating the expression of dopaminergic genes.[3]

Additionally, C-DIM12 exhibits anti-inflammatory properties by inhibiting NF-κB-dependent gene

expression in glial cells.[2][4] This is achieved by stabilizing nuclear corepressor proteins,

which in turn reduces the binding of the p65 subunit of NF-κB to the promoters of inflammatory

genes.[2] Its neuroprotective and anti-inflammatory effects make it a compound of interest for

research in neurodegenerative diseases like Parkinson's disease and in certain cancers.[1][5]

Q2: What are the basic chemical properties of C-DIM12?

A2: The key chemical properties of C-DIM12 are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₃H₁₇ClN₂ [2][4]

Molecular Weight 356.85 g/mol [2][4]

CAS Number 178946-89-9 [1][4]

Appearance Light yellow to brown solid [1]

Q3: What are the known solubilities of C-DIM12 in common laboratory solvents?

A3: C-DIM12 is practically insoluble in water.[3][4] It is soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO) and ethanol.[2] It is crucial to use fresh, anhydrous DMSO, as

moisture-absorbing DMSO can significantly reduce the solubility of the compound.[4]

Quantitative Solubility Data
The following table summarizes the reported solubility of C-DIM12 in various solvents.
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Notes Reference

Water < 0.28 < 0.1 Insoluble [3][4]

DMSO ≥ 280.23 mM ≥ 100 mg/mL

Use of newly

opened,

hygroscopic

DMSO is

recommended

for best results.

[1][3]

DMSO 198.96 mM 71 mg/mL

Moisture-

absorbing DMSO

reduces

solubility.

[4]

Ethanol 100.04 mM 35.7 mg/mL

Sonication is

recommended to

aid dissolution.

Ethanol ~199 mM 71 mg/mL -

Troubleshooting Guide: Precipitation in Aqueous &
Cell Culture Media
Q4: I dissolved C-DIM12 in DMSO and it was clear, but it precipitated immediately when I

added it to my aqueous buffer/cell culture medium. Why is this happening?

A4: This is a common problem for hydrophobic compounds like C-DIM12.[6] Cell culture media

and buffers are aqueous environments. When you add the concentrated DMSO stock solution

to the medium, the solvent environment changes drastically from organic to aqueous. This

sudden decrease in solvent polarity causes the compound, which has very low aqueous

solubility, to "crash out" or precipitate from the solution.[7]

Q5: My C-DIM12 solution appeared fine initially but became cloudy/formed a precipitate in the

incubator after a few hours. What could be the cause?
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A5: This delayed precipitation can be caused by several factors:

Temperature Changes: Solubility can be temperature-dependent. A solution prepared at

room temperature might become supersaturated and precipitate when moved to a 37°C

incubator.[7]

Interaction with Media Components: Components within the cell culture medium, such as

salts and proteins from Fetal Bovine Serum (FBS), can interact with C-DIM12 over time,

reducing its solubility.[6]

pH Instability: Changes in the medium's pH during incubation can affect the compound's

charge and, consequently, its solubility.[8]

Evaporation: Increased concentration of media components due to evaporation can lead to

the precipitation of salts and the compound itself.[8]

Q6: How can I prevent C-DIM12 from precipitating during my experiments?

A6: Here are several strategies to improve the solubility and stability of C-DIM12 in your

working solutions:

Use a Higher DMSO Stock Concentration: Prepare a high-concentration stock solution (e.g.,

50-100 mM) in 100% anhydrous DMSO. This allows you to add a very small volume to your

media to reach the final desired concentration, keeping the final DMSO percentage low

(typically <0.1% to 0.5%) to minimize both precipitation and solvent toxicity.[6]

Pre-warm the Media: Always use cell culture media that has been pre-warmed to 37°C

before adding the C-DIM12 stock solution.[6]

Slow, Drop-wise Addition: Add the stock solution to the pre-warmed media very slowly,

ideally drop-by-drop, while gently swirling or vortexing the media. This avoids creating

localized areas of high concentration that can initiate precipitation.[6]

Reduce the Final Concentration: The most straightforward solution is often to work at a lower

final concentration of C-DIM12, ensuring it stays below its solubility limit in the specific

medium you are using.[6]
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Below is a decision tree to help troubleshoot precipitation issues.
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Precipitation Observed in Aqueous Solution?

Did it precipitate immediately upon dilution?

Yes

Did it precipitate after incubation?

No

High local concentration during mixing.

Likely

Final concentration exceeds aqueous solubility limit.

Also Likely

Possible Causes:
- Temperature shift

- Media component interaction
- pH instability

Action: Add stock solution drop-wise to pre-warmed, vortexing media. Action: Lower the final working concentration of C-DIM12. Action: Perform a solubility test in your specific media.
Reduce final concentration if needed. Action: Ensure incubator humidity is optimal to prevent evaporation.
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Weigh C-DIM12 Powder

Dissolve in 100% Anhydrous DMSO
(e.g., 100 mM)

Aliquot for Single Use

Store at -80°C

Thaw Stock Aliquot

Add Stock Drop-wise to
Vortexing Media for Final Dilution

Pre-warm Aqueous Media to 37°C

Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C-DIM12 solubility issues in aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606004#c-dim12-solubility-issues-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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